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Compound of Interest

Compound Name: Benzyl laurate

Cat. No.: B086544

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the environmental fate and
biodegradability of benzyl laurate (CAS No. 140-25-0). Due to a lack of available experimental
data, this guide leverages widely accepted quantitative structure-activity relationship (QSAR)
models, specifically the U.S. Environmental Protection Agency's EPI Suite™, to predict the
environmental persistence and bioaccumulation potential of this compound. This information is
crucial for conducting thorough environmental risk assessments.

Physicochemical Properties

Understanding the fundamental physicochemical properties of a substance is the first step in
assessing its environmental fate. These properties govern how a chemical will partition
between different environmental compartments such as water, soil, and air.
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Property Predicted Value Method
Molecular Weight 290.45 g/mol -
Melting Point 99.04 °C MPBPWIN v1.43
Boiling Point 363.52 °C MPBPWIN v1.43
Vapor Pressure 6.29E-005 mm Hg (at 25 °C) MPBPWIN v1.43
Water Solubility 0.01491 mg/L (at 25 °C) WSKOW v1.41
Log Octanol-Water Partition

o 6.99 KOWWIN v1.67
Coefficient (Log Kow)

HENRYWIN v3.20 (Bond

Henry's Law Constant 2.41E-04 atm-m3/mole

Method)

Environmental Fate Predictions

The following tables summarize the predicted environmental fate characteristics of benzyl

laurate based on EPI Suite™ models.

Biodegradation

Biodegradation is a key process for the removal of organic chemicals from the environment.

The BIOWIN model predicts the likelihood and rate of aerobic and anaerobic biodegradation.
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Biodegradation Prediction

Result

Interpretation

Aerobic Biodegradation

Linear Model Prediction

Does not biodegrade fast

Unlikely to pass a ready

biodegradability test.

Non-Linear Model Prediction

Does not biodegrade fast

Unlikely to pass a ready

biodegradability test.

Ultimate Biodegradation

Expected to persist in the

' Recalcitrant ] )
Timeframe aerobic environment.
_ , _ The initial breakdown of the
Primary Biodegradation ) )
Recalcitrant molecule is expected to be

Timeframe

slow.

MITI Linear Model Prediction

Not readily biodegradable

Fails to meet the criteria for
ready biodegradability based
on the MITI test.

MITI Non-Linear Model

Prediction

Not readily biodegradable

Fails to meet the criteria for
ready biodegradability based
on the MITI test.

Anaerobic Biodegradation

Model Prediction

Not expected to biodegrade

anaerobically

Likely to persist in anaerobic
environments such as
sediments and some

groundwater.

Hydrolysis

As an ester, benzyl laurate has the potential to undergo hydrolysis, breaking down into its

constituent alcohol (benzyl alcohol) and carboxylic acid (lauric acid). The HYDROWIN model

predicts the rate of this process at different pH levels.
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pH Half-life Rate Constant (kh)
7 2.08 years 1.06E-04 day-1
8 76.0 days 9.12E-03 day-1

Note: The hydrolysis rate is predicted to be significantly faster under alkaline conditions.

Bioaccumulation

The potential for a chemical to accumulate in living organisms is a critical aspect of its
environmental risk profile. The BCFBAF model predicts the bioconcentration factor (BCF) in
fish.

Prediction Method Log BCF BCF Interpretation
Arnot-Gobas Method Low potential for
_ _ 1.95 89.13 _ _
(with metabolism) bioaccumulation.

Moderate to high
3.51 3236 potential for
bioaccumulation.

Regression-Based
Method

Note: The significant difference between the two prediction methods highlights the uncertainty
in bioaccumulation potential and underscores the need for experimental verification.

Experimental Protocols

To definitively determine the environmental fate of benzyl laurate, standardized experimental
studies are required. The following are summaries of key OECD guidelines relevant to the
endpoints discussed.

Ready Biodegradability (OECD 301)

These tests are stringent screening methods that assess the potential for a chemical to
undergo rapid and ultimate biodegradation in an aerobic aqueous medium. A positive result
(passing the test) generally indicates that the substance will not persist in the environment.
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Example Protocol: OECD 301B - CO:z Evolution Test

o Test Setup: A defined concentration of the test substance (e.g., 10-20 mg/L of Total Organic
Carbon) is added to a mineral medium inoculated with a mixed population of microorganisms
from a source like activated sludge. Control flasks (inoculum only) and reference flasks (with
a readily biodegradable substance like sodium benzoate) are run in parallel.

 Incubation: The flasks are incubated in the dark at a controlled temperature (e.g., 20-25°C)
for 28 days. The flasks are continuously aerated with COz-free air.

o Measurement: The CO:z produced from the biodegradation of the test substance is trapped in
a solution of barium hydroxide or sodium hydroxide. The amount of trapped CO: is
determined by titration.

o Endpoint: The percentage of biodegradation is calculated based on the amount of CO2
produced relative to the theoretical maximum amount of CO:2 that could be produced from
the amount of test substance added.

o Pass Criteria: To be considered "readily biodegradable,” the substance must achieve at least
60% biodegradation within a 10-day window during the 28-day test period.

Inherent Biodegradability (OECD 302)

These tests are designed to assess whether a chemical has the potential to biodegrade under
favorable conditions, such as a prolonged exposure time and a higher concentration of
microorganisms. A positive result suggests that the substance is not indefinitely persistent.

Example Protocol: OECD 302B - Zahn-Wellens/EMPA Test

» Test Setup: A relatively high concentration of the test substance (e.g., 50-400 mg/L of
Dissolved Organic Carbon - DOC) is incubated with a high concentration of activated sludge
in a mineral medium.

 Incubation: The mixture is aerated and agitated in the dark or diffuse light at a controlled
temperature for up to 28 days.

o Measurement: The DOC of the filtered solution is measured at regular intervals.
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» Endpoint: The percentage of biodegradation is calculated from the removal of DOC over
time, corrected for any removal in the control flasks.

« Interpretation: A removal of DOC greater than 20% indicates inherent, primary
biodegradability. A removal of greater than 70% indicates inherent, ultimate biodegradability.

Bioaccumulation in Fish (OECD 305)

This test guideline describes procedures for determining the bioconcentration factor (BCF) of a
chemical in fish.

Example Protocol: Aqueous Exposure Bioconcentration Fish Test

o Acclimation: Fish of a suitable species (e.g., rainbow trout, zebrafish) are acclimated to the
test conditions.

o Uptake Phase: A group of fish is exposed to a constant, sublethal concentration of the test
substance in water under flow-through conditions for a period of 28 days, or until a steady-
state concentration in the fish is reached. The concentration of the test substance in the
water and in the fish tissue is measured at regular intervals.

o Depuration Phase: The fish are then transferred to a clean, flowing water system and the
concentration of the test substance in their tissues is measured over time until it is
significantly reduced.

» Endpoint: The bioconcentration factor (BCF) is calculated as the ratio of the concentration of
the test substance in the fish to the concentration in the water at steady state. A kinetic BCF
can also be calculated from the uptake and depuration rate constants.

Visualizations

The following diagrams illustrate key concepts and workflows related to the environmental fate
and biodegradability assessment of benzyl laurate.
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Caption: Predicted aerobic biodegradation pathway of benzyl laurate.

© 2025 BenchChem. All rights reserved.

7/10

Tech Support


https://www.benchchem.com/product/b086544?utm_src=pdf-body-img
https://www.benchchem.com/product/b086544?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare Mineral Medium

:

Add Inoculum (Activated Sludge)

l

Add Test Substance (Benzyl Laurate)

Incubatioi(ZB days)

Incubate at 20-25°C in the dark

\4

Aerate with CO2-free air

:

Trap evolved CO2

Analvsis

Measure trapped CO2 (Titration)

l

Calculate % Biodegradation

Evaliation

Compare to pass level (60%)

\4

Check 10-day window

Click to download full resolution via product page

Caption: Generalized workflow for an OECD 301B Ready Biodegradability Test.
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Caption: Logical relationships in an environmental fate assessment.

 To cite this document: BenchChem. [Environmental Fate and Biodegradability of Benzyl
Laurate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086544#environmental-fate-and-biodegradability-of-
benzyl-laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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